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Compound of Interest

Compound Name: Nitrocaramiphen hydrochloride

Cat. No.: B1662554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and technical data for the preparation of

Nitrocaramiphen hydrochloride stock solutions for use in various research applications.

Nitrocaramiphen hydrochloride is a selective M1 muscarinic acetylcholine receptor

antagonist, making it a valuable tool in neuroscience and drug discovery.[1] Proper preparation

and storage of stock solutions are critical for ensuring experimental reproducibility and

accuracy.

Quantitative Data Summary
The following table summarizes the key quantitative data for Nitrocaramiphen hydrochloride.
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Property Value Source(s)

Molecular Weight 370.88 g/mol [2][3]

Purity
≥98% (as determined by

HPLC)
[2][3]

Solubility in Water Soluble up to 10 mM [2][4]

Solubility in DMSO Soluble up to 10 mM [4]

Storage (Solid)

Room Temperature (RT) for

short term; Dry, dark at 0-4°C

for short term (days to weeks)

or -20°C for long term (months

to years).[2][5]

Storage (Stock Solution in

DMSO)

2 weeks at 4°C; 6 months at

-80°C.[6]

Storage (Stock Solution)
Can be stored below -20°C for

several months.[7]

Experimental Protocols
This section outlines the detailed methodology for preparing Nitrocaramiphen hydrochloride
stock solutions.

Materials
Nitrocaramiphen hydrochloride powder (purity ≥98%)

Anhydrous Dimethyl sulfoxide (DMSO) or sterile, purified water (e.g., Milli-Q or equivalent)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, recommended for enhancing solubility)[4][7]
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Pipettes and sterile filter tips

Protocol 1: Preparation of a 10 mM Stock Solution in
Water

Pre-weighing Preparation: Allow the vial of Nitrocaramiphen hydrochloride powder to

equilibrate to room temperature before opening to prevent condensation.

Weighing: On a calibrated analytical balance, accurately weigh the desired amount of

Nitrocaramiphen hydrochloride powder. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 0.37088 mg of the compound (Molecular Weight = 370.88 g/mol ).

Solubilization: Add the appropriate volume of sterile, purified water to the powder. For the

example above, add 1 mL of water.

Dissolution: Cap the tube or vial securely and vortex thoroughly until the powder is

completely dissolved. If dissolution is slow, gentle warming of the tube to 37°C and

sonication in an ultrasonic bath for a short period can aid in solubilization.[7]

Sterilization (Optional): If required for your application, filter-sterilize the stock solution

through a 0.22 µm syringe filter into a new sterile tube.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for several months or at -80°C for extended storage.[7]

For short-term use, the solution can be stored at 4°C for a few days.[5]

Protocol 2: Preparation of a 10 mM Stock Solution in
DMSO

Pre-weighing Preparation: Allow the vial of Nitrocaramiphen hydrochloride powder to

equilibrate to room temperature before opening.

Weighing: Accurately weigh the desired amount of Nitrocaramiphen hydrochloride powder.

For 1 mL of a 10 mM stock solution, this would be 0.37088 mg.

Solubilization: Add the calculated volume of anhydrous DMSO to the powder.
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Dissolution: Securely cap the vial and vortex until the compound is fully dissolved. Sonication

can be used to facilitate dissolution if necessary.[4]

Storage: Aliquot the DMSO stock solution into small, tightly sealed tubes. Store at -80°C for

up to 6 months or at 4°C for up to 2 weeks.[6]

Note on Batch-Specific Molecular Weight: Always refer to the vial label and Certificate of

Analysis for the batch-specific molecular weight, as it may vary slightly due to hydration.[5] Use

this specific molecular weight for all calculations to ensure accurate concentration.

Visualizations
The following diagrams illustrate the experimental workflow and a potential signaling pathway

for investigation using Nitrocaramiphen hydrochloride.
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Caption: Workflow for preparing Nitrocaramiphen hydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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